2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-[(3,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H24N4O3/c1-23-15-11-14(12-16(24-2)17(15)25-3)13-21-7-9-22(10-8-21)18-19-5-4-6-20-18/h4-6,11-12H,7-10,13H2,1-3H3
• InChI Key: WSHKEONWWYMZNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine is not fully understood. However, it is believed to act as a serotonin receptor antagonist and a dopamine receptor agonist. It also affects the levels of other neurotransmitters such as norepinephrine and glutamate, which are involved in mood regulation and cognitive function.
Biochemical and Physiological Effects:
2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine has been shown to have several biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are involved in mood regulation and cognitive function. It has also been found to reduce the levels of norepinephrine, which is involved in the body's stress response. Additionally, it has been found to have antioxidant properties, which may help protect the brain from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine in lab experiments is its potential therapeutic applications. It has shown promising results in various scientific studies and may be a useful tool for studying the mechanisms of various neuropsychiatric disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It may cause adverse effects in high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine. One area of research is the development of more potent and selective compounds that target specific neurotransmitter systems. Another area of research is the investigation of the compound's potential use in the treatment of other neuropsychiatric disorders such as Alzheimer's disease and bipolar disorder. Additionally, further studies are needed to investigate the compound's potential toxicity and side effects in humans.

Synthesis Methods

The synthesis of 2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine involves the reaction of 3,4,5-trimethoxybenzylamine with 2-chloro-4,6-dimethoxypyrimidine in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as acetonitrile or dimethylformamide at an elevated temperature. The resulting product is then purified by column chromatography to obtain pure 2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine.

Scientific Research Applications

2-[4-(3,4,5-trimethoxybenzyl)-1-piperazinyl]pyrimidine has been extensively studied for its potential therapeutic applications. It has shown promising results in various scientific studies, including its use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.